Cas no 1353948-10-3 (1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• CAS No: 1353948-10-3
• MF: C₁₈H₂₅ClN₂O
• MW: 320.856903791428
• CID: 2161069
• Update Time: 2025-06-29

1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• 1-(3-((Benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)-2-chloroethanone
• AM92379
• 1-{3-[(Benzylcyclopropylamino)methyl]piperidin-1-yl}-2-chloroethanone

• Inchi： 1S/C18H25ClN2O/c19-11-18(22)20-10-4-7-16(13-20)14-21(17-8-9-17)12-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2
• InChI Key： CKNXQFBCRRGXFS-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C1)CN(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 23.6

Additional information on 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353948-10-3): A Comprehensive Overview

1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353948-10-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Benzyl-cyclopropyl-amino-methyl-piperidine, is characterized by its complex molecular architecture, which includes a benzyl group, a cyclopropyl ring, and a piperidine moiety, all interconnected through a methyl and an ethanone group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

The synthesis of 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves multi-step reactions, including the formation of the benzyl-cyclopropyl amine intermediate, followed by its coupling with a piperidine derivative and subsequent chlorination. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its application in preclinical and clinical studies.

In terms of its biological activity, 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone has shown promising results in various pharmacological assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes, including pain perception, mood regulation, and cardiovascular function. The ability of this compound to interact with specific GPCRs makes it a potential lead for the development of novel therapeutic agents.

One of the key areas of research involving 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models, suggesting its utility in the treatment of chronic pain conditions. The mechanism of action is believed to involve the modulation of opioid receptors, which are known to play a central role in pain modulation. However, further research is needed to fully elucidate the specific receptor subtypes involved and to optimize the compound's pharmacokinetic properties for clinical use.

Beyond its analgesic properties, 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone has also been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have indicated that this compound can modulate serotonin and dopamine signaling pathways, which are implicated in mood disorders such as depression and anxiety. The ability to influence these neurotransmitter systems suggests that 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone could be developed into a new class of drugs with improved efficacy and fewer side effects compared to existing treatments.

The safety profile of 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is another critical aspect being evaluated in ongoing research. Toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, comprehensive safety assessments are essential before advancing to human clinical trials to ensure that the compound is safe for use in patients.

In conclusion, 1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353948-10-3) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in pain management, mood disorders, and other areas of medicinal chemistry. As new insights emerge from preclinical and clinical studies, this compound may pave the way for innovative treatments that address unmet medical needs.